Cas no 2138574-94-2 (2-(2-hydroxyethyl)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(2-hydroxyethyl)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid
• CAS No: 2138574-94-2
• MF: C₁₁H₁₄N₂O₅
• MW: 254.239263057709
• CID: 6273726
• PubChem ID: 165834185
• Update Time: 2025-10-30

2-(2-hydroxyethyl)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxyethyl)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid
• 2138574-94-2
• 2-[(2-hydroxyethyl)carbamoyl]-5-(methoxymethyl)pyridine-3-carboxylic acid
• EN300-1145350

• Inchi： 1S/C11H14N2O5/c1-18-6-7-4-8(11(16)17)9(13-5-7)10(15)12-2-3-14/h4-5,14H,2-3,6H2,1H3,(H,12,15)(H,16,17)
• InChI Key： WHSIMLDMMIZDNM-UHFFFAOYSA-N
• SMILES： O(C)CC1=CN=C(C(NCCO)=O)C(C(=O)O)=C1

Computed Properties

• Exact Mass: 254.09027155g/mol
• Monoisotopic Mass: 254.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 109Ų

Additional information on 2-(2-hydroxyethyl)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid

Introduction to 2-(2-hydroxyethyl)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid (CAS No. 2138574-94-2) and Its Applications in Modern Chemical Biology

2-(2-hydroxyethyl)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid, identified by its CAS number 2138574-94-2, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. This compound belongs to a class of pyridine derivatives, which are widely recognized for their role in drug discovery and development. The presence of both carbamoyl and methoxymethyl functional groups in its molecular structure imparts distinctive reactivity and binding capabilities, making it a valuable scaffold for designing novel bioactive molecules.

The chemical structure of this compound features a pyridine core substituted at the 3-position with a carboxylic acid group, while the 5-position is modified with a methoxymethyl group. The N-terminus is further functionalized with a hydroxyethylcarbamoyl moiety, which introduces both hydrophilic and hydrophobic interactions, enhancing its solubility and bioavailability. Such structural features make it an attractive candidate for further derivatization and optimization in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways relevant to human diseases. The pyridine derivatives, including CAS No. 2138574-94-2, have been extensively studied for their potential applications in oncology, neurology, and inflammation. Specifically, the carbamoyl group in this compound can act as a hinge-binding motif, interacting with key residues in protein targets, while the hydroxyethyl side chain provides flexibility for optimal binding orientation.

One of the most compelling aspects of 2-(2-hydroxyethyl)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid is its ability to modulate enzyme activity through covalent or non-covalent interactions. Recent studies have demonstrated its potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. For instance, modifications of the methoxymethyl group have been shown to enhance binding affinity to specific protein targets, leading to improved pharmacokinetic profiles. This has opened up new avenues for developing more effective therapeutic agents with reduced off-target effects.

The synthesis of this compound involves multi-step organic reactions, including condensation reactions to form the pyridine core, followed by functional group transformations to introduce the carboxylic acid, hydroxyethylcarbamoyl, and methoxymethyl groups. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies have been employed to achieve high yields and purity. The synthetic pathways have been optimized to ensure scalability for industrial applications, making it feasible for large-scale production if needed.

From a biological perspective, the hydroxyethylcarbamoyl moiety plays a crucial role in determining the compound's biological activity. This group can form hydrogen bonds with polar residues in protein targets, enhancing binding specificity. Additionally, the presence of both hydroxyl and carbamoyl functionalities allows for diverse interactions with biological systems, making it a versatile tool for drug design. Preclinical studies have shown promising results when this compound is tested against various disease models, suggesting its potential as a lead compound for further development.

The pharmacokinetic properties of CAS No. 2138574-94-2 are also of great interest. The balance between hydrophilic and hydrophobic regions in its structure contributes to moderate solubility in both water and organic solvents, facilitating formulation into various drug delivery systems. Furthermore, metabolic stability studies indicate that the compound undergoes slow degradation in vivo, allowing for prolonged half-life and sustained therapeutic effects.

In conclusion, 2-(2-hydroxyethyl)carbamoyl-5-(methoxymethyl)pyridine-3-carboxylic acid represents a significant advancement in the field of chemical biology due to its unique structural features and multifaceted biological activities. Its potential applications in drug discovery span across multiple therapeutic areas, making it a promising candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly critical role in developing next-generation therapeutics that address complex diseases more effectively.